Cas no 2200034-19-9 (4-[(3-bromopyridin-2-yl)oxy]-N,N-dimethyloxolan-3-amine)

• Product Name: 4-[(3-bromopyridin-2-yl)oxy]-N,N-dimethyloxolan-3-amine
• CAS No: 2200034-19-9
• MF: C₁₁H₁₅BrN₂O₂
• MW: 287.153002023697
• CID: 5325343
• Update Time: 2025-11-05

4-[(3-bromopyridin-2-yl)oxy]-N,N-dimethyloxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Furanamine, 4-[(3-bromo-2-pyridinyl)oxy]tetrahydro-N,N-dimethyl-
• 4-[(3-bromopyridin-2-yl)oxy]-N,N-dimethyloxolan-3-amine

• Inchi： 1S/C11H15BrN2O2/c1-14(2)9-6-15-7-10(9)16-11-8(12)4-3-5-13-11/h3-5,9-10H,6-7H2,1-2H3
• InChI Key： BHZBUVSKYSLXFF-UHFFFAOYSA-N
• SMILES： O1CC(OC2=NC=CC=C2Br)C(N(C)C)C1

Additional information on 4-[(3-bromopyridin-2-yl)oxy]-N,N-dimethyloxolan-3-amine

4-[(3-bromopyridin-2-yl)oxy]-N,N-dimethyloxolan-3-amine (CAS No. 2200034-19-9): A Comprehensive Overview

4-[(3-bromopyridin-2-yl)oxy]-N,N-dimethyloxolan-3-amine (CAS No. 2200034-19-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs for treating neurological and inflammatory disorders.

The molecular structure of 4-[(3-bromopyridin-2-yl)oxy]-N,N-dimethyloxolan-3-amine is composed of a 3-amino oxolane ring substituted with a dimethylamino group and a 3-bromopyridinyl ether moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting candidate for further investigation.

Recent studies have highlighted the importance of brominated pyridine derivatives in modulating specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that compounds with a similar structure to 4-[(3-bromopyridin-2-yl)oxy]-N,N-dimethyloxolan-3-amine exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 4-[(3-bromopyridin-2-yl)oxy]-N,N-dimethyloxolan-3-amine could be a valuable lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-[(3-bromopyridin-2-yl)oxy]-N,N-dimethyloxolan-3-amine has shown promise in neuropharmacology. Research conducted at the University of California, San Francisco (UCSF) revealed that this compound can effectively cross the blood-brain barrier and modulate neurotransmitter systems involved in mood regulation and cognitive function. Specifically, it was found to enhance serotonin and dopamine levels in the brain, which are crucial for treating conditions such as depression and anxiety disorders.

The synthesis of 4-[(3-bromopyridin-2-yl)oxy]-N,N-dimethyloxolan-3-amine involves a multi-step process that includes the formation of the 3-amino oxolane ring, followed by substitution with the dimethylamino group and the 3-bromopyridinyl ether moiety. Optimizing this synthetic route is essential for achieving high yields and purity, which are critical for pharmaceutical applications. A recent paper in Tetrahedron Letters (2022) described an efficient and scalable method for synthesizing this compound using green chemistry principles, reducing environmental impact while maintaining high product quality.

The pharmacokinetic profile of 4-[(3-bromopyridin-2-yl)oxy]-N,N-dimethyloxolan-3-amine has also been extensively studied. Preclinical trials have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Furthermore, it demonstrates low toxicity and minimal side effects in animal models, which are promising indicators for its safety profile in human trials.

Clinical trials are currently underway to evaluate the efficacy and safety of 4-[(3-bromopyridin-2-yl)oxy]-N,N-dimethyloxolan-3-amine in treating various diseases. Phase I trials have been completed successfully, demonstrating that the compound is well-tolerated at therapeutic doses. Phase II trials are now underway to assess its effectiveness in specific patient populations. Preliminary results from these trials are highly encouraging, with significant improvements observed in patients with inflammatory conditions and mood disorders.

In conclusion, 4-[(3-bromopyridin-2-yl)oxy]-N,N-dimethyloxolan-3-amine (CAS No. 2200034-19-9) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive target for developing new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases.